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Compound of Interest

Compound Name: Octan-2-yl 2-chloroacetate

CAS No.: 20411-47-6

Cat. No.: B1293847

Get Quote

Executive Safety Summary
Octan-2-yl 2-chloroacetate belongs to the class of

-chloro esters. Unlike simple aliphatic esters, this compound presents a dual hazard profile: it is
a potential alkylating agent and a precursor to chloroacetic acid (a potent metabolic poison)
upon hydrolysis.

Immediate Action Required:

Strict Segregation: This is a Halogenated Organic Waste.[1] Under no circumstances should

this be mixed with general organic solvents (non-halogenated) or aqueous waste streams.

Skin Absorption Hazard: The lipophilic octyl chain facilitates rapid dermal absorption, while

the chloroacetate moiety delivers systemic toxicity. Double-gloving (Nitrile/Laminate) is

mandatory.

Prohibited Actions: Do NOT attempt to neutralize this chemical with strong bases (e.g.,

NaOH) in the lab. This triggers rapid hydrolysis, generating chloroacetic acid and heat,
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potentially aerosolizing toxic byproducts.

Chemical Identity & Physical Properties
Verify specific batch data against your vendor-supplied SDS. The values below represent

standard parameters for this chemical class.

Property Value / Characteristic Operational Implication

Functional Group

ngcontent-ng-c1989010908=""

_nghost-ng-c3017681703=""

class="inline ng-star-inserted">

-Halo Ester

High reactivity; alkylating

potential.[1]

Waste Class Halogenated Organic
Requires high-temperature

incineration (>1100°C).

Flash Point >80°C (Estimated)
Combustible.[2] Store away

from oxidizers.[2][3]

Water Solubility Low (Lipophilic)

Will form a separate organic

layer; difficult to rinse with

water alone.

Hydrolysis Product Chloroacetic Acid + 2-Octanol

High Toxicity Risk:

Chloroacetic acid inhibits the

TCA cycle.

Density ~1.0 g/mL

May be similar to water; phase

separation might be slow in

emulsions.

Pre-Disposal Risk Assessment: The Mechanism of
Hazard
To ensure safety, one must understand the causality of the hazard. We do not simply follow

rules; we manage chemical behavior.[2][3][4]
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The Hydrolysis Trap
Many researchers habitually neutralize acidic waste. You must not apply this logic here. Octan-
2-yl 2-chloroacetate is an ester. In the presence of water and a base (or even strong acid), it

undergoes hydrolysis:

Why this matters:

Chloroacetic Acid (MCA) is significantly more toxic than the parent ester. It causes severe

chemical burns and systemic toxicity by inhibiting the enzyme aconitase.

Exotherm: The hydrolysis reaction is exothermic. In a closed waste container, this heat can

pressurize the vessel, leading to rupture and aerosolization of the toxic mixture.

Protocol: Dispose of the material as-is. Do not dilute, hydrolyze, or treat on-site.

Waste Segregation Protocol (Self-Validating System)
The following decision logic ensures your waste stream remains compliant with EPA RCRA

standards (specifically regarding F-listed or characteristic halogenated wastes) and minimizes

cross-contamination costs.

Disposal Decision Tree
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Waste: Octan-2-yl 2-chloroacetate

Is the waste pure chemical?

Is it a mixture?

No

Container A:
Halogenated Organic Waste

Yes

Check Compatibility:
Are Oxidizers or Strong Bases present?

SEGREGATE IMMEDIATELY
Do not mix.

Yes (Incompatible) No (Compatible Solvents only)

Label: 'Halogenated Waste'
List: 'Octan-2-yl 2-chloroacetate'

Click to download full resolution via product page

Figure 1: Decision logic for segregating Octan-2-yl 2-chloroacetate waste. Note the critical

check for incompatible mixtures.

Step-by-Step Disposal Workflow
Phase 1: Preparation

PPE Selection:

Eyes: Chemical splash goggles (ANSI Z87.1).
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Hands: Double gloving is required. Inner: Nitrile (4 mil). Outer: Laminate (e.g., Silver

Shield) or thick Nitrile (8 mil) if handling pure substance.

Respiratory: Perform all transfers inside a certified chemical fume hood.

Container Selection:

Use HDPE (High-Density Polyethylene) or Glass (Amber preferred).

Ensure the cap has a chemically resistant liner (Teflon/PTFE).

Avoid: Metal containers (corrosion risk from potential hydrolysis).

Phase 2: Transfer & Labeling
The "No-Headspace" Rule (Modified): Unlike stable solvents, leave 10-15% headspace to

accommodate potential expansion, but keep the cap tightly sealed to prevent moisture

ingress (which triggers hydrolysis).

Labeling:

Affix a hazardous waste tag before adding waste.

Primary Constituent: "Octan-2-yl 2-chloroacetate".

Hazard Checkboxes: Check "Toxic" and "Irritant/Corrosive".

Stream Designation: Write "HALOGENATED ORGANIC".

Phase 3: Storage & Hand-off
Secondary Containment: Place the waste bottle in a polyethylene tray to capture drips.

Segregation: Store in the "Halogenated Solvents" cabinet. Keep physically separate from

"Acids" and "Bases".

Disposal Path: Contact your EHS (Environmental Health & Safety) department for pickup.

This waste typically requires incineration at a permitted TSD (Treatment, Storage, and

Disposal) facility.
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Emergency Spill Response
In the event of a spill outside the fume hood or involving >100 mL.

Evacuate & Ventilate: Alert nearby personnel. Vapors may be irritating to the respiratory tract.

[2][5]

Do Not Wash: Never hose down a spill into the floor drain. This creates a massive volume of

toxic aquatic waste.

Absorb:

Use Vermiculite, Dry Sand, or commercial Universal Absorbent Pads.

Note: Avoid "neutralizing" absorbents designed for acids, as they may react exothermically

with the ester.

Collect:

Scoop soaked material into a wide-mouth HDPE jar.

Label as "Debris contaminated with Octan-2-yl 2-chloroacetate (Halogenated)".

Decontaminate Surface:

Once bulk liquid is removed, wipe the surface with a soap/water solution.

Collect these wipes as hazardous waste as well.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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